Cas no 1287217-31-5 (3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine)

3-Bromo-5H,6H,7H,8H,9H,10H-imidazo[1,2-a]azocine is a brominated heterocyclic compound featuring an imidazo[1,2-a]azocine core structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The fused imidazole and azocine rings contribute to its rigid, three-dimensional geometry, which may improve binding affinity in drug discovery applications. Its stability and synthetic accessibility make it a valuable building block for exploring novel pharmacophores, particularly in the development of CNS-targeting compounds or enzyme inhibitors. Proper handling is advised due to its reactive bromine moiety.
3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine structure
1287217-31-5 structure
Product Name:3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine
CAS No:1287217-31-5
MF:C9H13BrN2
MW:229.116921186447
MDL:MFCD18089252
CID:4692920
PubChem ID:53256692
Update Time:2025-10-15

3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5,6,7,8,9,10-hexahydroimidazo[1,2-a]azocine
    • 3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine
    • MDL: MFCD18089252
    • Inchi: 1S/C9H13BrN2/c10-8-7-11-9-5-3-1-2-4-6-12(8)9/h7H,1-6H2
    • InChI Key: CAZAWBMVQUOTOG-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2CCCCCCN21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 152
  • Topological Polar Surface Area: 17.8

3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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3-bromo-5H,6H,7H,8H,9H,10H-imidazo1,2-aazocine Related Literature

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